Cas no 474115-94-1 (Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S)-)

• Product Name: Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S)-
• CAS No: 474115-94-1
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 3992805
• PubChem ID: 118619613
• Update Time: 2025-10-29

Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S)-
• SCHEMBL17386571
• (2S)-2-(2-Methoxypropan-2-yl)pyrrolidine;hydrochloride
• EN300-7705614
• (2S)-2-(2-methoxypropan-2-yl)pyrrolidine hydrochloride
• 977-525-5
• G30862
• 474115-94-1
• (2S)-2-(2-methoxypropan-2-yl)pyrrolidinehydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-8(2,10-3)7-5-4-6-9-7;/h7,9H,4-6H2,1-3H3;1H/t7-;/m0./s1
• InChI Key： LKEJRFFELOAQDX-FJXQXJEOSA-N
• SMILES： Cl.O(C)C(C)(C)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 179.1076919Da
• Monoisotopic Mass: 179.1076919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S)-

Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S) is a chiral compound with significant implications in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 474115-94-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in the synthesis of biologically active molecules.

The stereospecificity of (2S)-Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride is a critical factor in its utility. The (2S) configuration ensures that the compound exhibits specific interactions with biological targets, which is essential for developing drugs with high efficacy and minimal side effects. This aspect has made it a subject of interest in the design of enantiopure pharmaceuticals, where the stereochemistry of a molecule can dramatically influence its pharmacological profile.

In recent years, the demand for chiral compounds in drug development has surged due to advancements in understanding the role of stereochemistry in biological systems. Pyrrolidine derivatives have been extensively studied for their potential as pharmacophores in various therapeutic areas. The presence of a secondary amine group and a bulky isopropyl ether moiety in 2-(1-methoxy-1-methylethyl)pyrrolidine contributes to its versatility as a building block for more complex molecules.

One of the most compelling aspects of 474115-94-1 is its role as a precursor in the synthesis of novel therapeutic agents. Researchers have leveraged its scaffold to develop compounds with activity against a range of diseases, including neurological disorders and infectious diseases. The hydrochloride salt form not only improves the compound's handling properties but also enhances its interaction with biological membranes, facilitating better absorption and distribution within the body.

The chemical synthesis of (2S)-Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in catalytic methods and asymmetric synthesis have enabled more efficient production methods, reducing costs and improving scalability. These innovations are crucial for translating laboratory discoveries into viable pharmaceuticals that can reach patients in need.

Recent studies have highlighted the potential of Pyrrolidine derivatives as modulators of enzyme activity and receptor binding. For instance, modifications to the hydrochloride salt have been explored to enhance binding affinity or selectivity for specific targets. Such modifications are often guided by computational modeling and high-throughput screening techniques, which allow researchers to rapidly test numerous analogs for optimal pharmacological properties.

The pharmacokinetic behavior of 474115-94-1 is another area of active investigation. Understanding how the compound is metabolized and excreted is essential for optimizing dosing regimens and minimizing potential toxicity. Preclinical studies have begun to unravel the metabolic pathways involved in the degradation of this compound, providing insights that can guide further development efforts.

In conclusion, Pyrrolidine, 2-(1-methoxy-1-methylethyl)-, hydrochloride, (2S) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.